Cas no 16293-79-1 (Indeno[2,1-a]indene,4b,5,9b,10-tetrahydro-, cis- (8CI,9CI))

• Product Name: Indeno[2,1-a]indene,4b,5,9b,10-tetrahydro-, cis- (8CI,9CI)
• CAS No: 16293-79-1
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 213731
• PubChem ID: 85357
• Update Time: 2025-04-19

Indeno[2,1-a]indene,4b,5,9b,10-tetrahydro-, cis- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Indeno[2,1-a]indene,4b,5,9b,10-tetrahydro-, cis- (8CI,9CI)
• cis-4b,5,9b,10-tetrahydroindeno[2,1-a]indene
• (4bS,9bS)-4b,5,9b,10-tetrahydroindeno[2,1-a]indene
• cis-4b,5,9b,10-Tetrahydroindeno(2,1-a)indene
• 3,6,7,8-Tetrahydrodibenzopentalene
• InChI=1/C16H14/c1-3-7-13-11(5-1)9-15-14-8-4-2-6-12(14)10-16(13)15/h1-8,15-16H,9-10H2/t15-,16-/m1/s1
• 16293-79-1
• EINECS 240-384-9
• WAOYYDRELAGSPG-HZPDHXFCSA-
• 4b,5,9b,10-Tetrahydroindeno[2,1-a]indene #
• Indeno[2,1-a]indene, 4b,5,9b,10-tetrahydro-, cis-
• WAOYYDRELAGSPG-HZPDHXFCSA-N
• DTXSID50936764
• A810664

• Inchi： 1S/C16H14/c1-3-7-13-11(5-1)9-15-14-8-4-2-6-12(14)10-16(13)15/h1-8,15-16H,9-10H2/t15-,16-/m1/s1
• InChI Key： WAOYYDRELAGSPG-HZPDHXFCSA-N
• SMILES： [C@@H]12C3C=CC=CC=3C[C@@H]1C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 206.10962
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes